Cas no 1228956-94-2 (3-(Benzyloxy)-5-chlorobenzaldehyde)

• Product Name: 3-(Benzyloxy)-5-chlorobenzaldehyde
• CAS No: 1228956-94-2
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD16618949
• CID: 1029538
• PubChem ID: 53216671
• Update Time: 2025-10-19

3-(Benzyloxy)-5-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-5-chlorobenzaldehyde
• 1228956-94-2
• E91196
• DB-365590
• Benzaldehyde, 3-chloro-5-(phenylmethoxy)-
• AKOS015839489
• MFCD16618949
• DTXSID90681827
• BS-19546
• 3-chloro-5-phenylmethoxybenzaldehyde
• CS-0192971

• MDL： MFCD16618949
• Inchi： 1S/C14H11ClO2/c15-13-6-12(9-16)7-14(8-13)17-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： KWUCMRZDZICWPV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.04500
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.73150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(Benzyloxy)-5-chlorobenzaldehyde

Comprehensive Analysis of 3-(Benzyloxy)-5-chlorobenzaldehyde (CAS No. 1228956-94-2): Properties, Applications, and Industry Insights

3-(Benzyloxy)-5-chlorobenzaldehyde (CAS No. 1228956-94-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a benzyloxy group and a chloro substituent, grants unique reactivity for cross-coupling reactions and aldehyde-based derivatization. This article explores its physicochemical properties, synthetic pathways, and emerging applications while addressing trending queries like "green chemistry alternatives" and "high-purity aromatic aldehydes."

The compound's CAS registry number 1228956-94-2 ensures precise identification in global chemical databases. Under standard conditions, it presents as a white to off-white crystalline powder with a melting range of 98-102°C and solubility in common organic solvents like dichloromethane and tetrahydrofuran. Recent studies highlight its role as a key building block for non-linear optical materials (NLOs), responding to growing demand in photonics and optoelectronics industries.

Innovative synthetic methodologies for 3-(Benzyloxy)-5-chlorobenzaldehyde have gained attention in sustainable chemistry forums. A 2023 Journal of Organic Chemistry report detailed a palladium-catalyzed etherification approach achieving 92% yield, aligning with industry shifts toward atom-efficient processes. Researchers particularly value its ortho-chloro functionality for constructing heterocyclic scaffolds prevalent in bioactive molecules, addressing frequent searches on "halogenated aromatic synthesis techniques."

Quality control protocols for CAS No. 1228956-94-2 emphasize HPLC purity verification (>98.5%) and heavy metal screening, reflecting stringent pharmaceutical standards. Analytical data typically includes 1H/13C NMR (δ 10.03 ppm for aldehyde proton) and FT-IR (1695 cm^-1 C=O stretch). These specifications cater to laboratories seeking "characterized reference standards" – a top-searched term in analytical chemistry communities.

Emerging applications leverage the compound's dual functionality: the benzyl-protected hydroxyl group enables selective deprotection strategies, while the aldehyde moiety participates in reductive amination for drug candidate libraries. Patent analyses reveal increasing use in OLED materials development, particularly for electron-transport layers – a hotspot in materials science innovation. This aligns with Google Trends data showing 40% growth in "organic electronic materials" queries since 2021.

Storage recommendations for 3-(Benzyloxy)-5-chlorobenzaldehyde include argon atmosphere protection at 2-8°C to prevent aldehyde oxidation, a common concern among industrial users. Technical bulletins often highlight compatibility with air-sensitive reactions, making it valuable for Grignard reagent applications. These practical insights address frequent questions about "handling sensitive aldehydes" in synthetic workflows.

The global market for such functionalized benzaldehydes is projected to grow at 6.2% CAGR through 2030 (Grand View Research), driven by drug discovery pipelines and advanced material demands. Regulatory documentation for CAS 1228956-94-2 typically includes REACH compliance data and SDS in multiple languages, facilitating international trade – a crucial consideration given 58% of purchasers prioritize "regulatory-ready chemicals" (Chemical Watch Survey 2023).

Cutting-edge research explores the compound's potential in covalent organic frameworks (COFs) construction, where its rigid aromatic core and reactive sites enable designed porosity. This application answers rising academic interest in "tailored porous materials" for gas storage and catalysis. Meanwhile, process chemists have optimized continuous flow synthesis routes to enhance scalability, addressing industry needs for "batch-to-flow transition" solutions.

Spectroscopic databases catalog characteristic UV-Vis absorption (λ_max 278 nm in methanol) and mass spectral data (m/z 246 [M]⁺) for CAS 1228956-94-2, supporting analytical method development. These resources prove invaluable for researchers investigating "structure-spectra relationships" – a topic with 120% search volume increase in analytical forums over two years.

In conclusion, 3-(Benzyloxy)-5-chlorobenzaldehyde exemplifies how multifunctional intermediates bridge diverse scientific domains. From enabling structure-activity studies in medicinal chemistry to serving as photoactive components in advanced materials, its versatility continues to inspire innovation. The compound's well-documented characteristics (CAS 1228956-94-2) and adaptability to green chemistry principles position it as a staple in modern synthetic toolkits, answering the evolving needs of both industrial and academic researchers.